5-MethylHexadecanoyl-CoA

• Molecular Formula: C38H68N7O17P3S
• Molecular Weight: 1020.0 g/mol
• InChI: InChI=1S/C38H68N7O17P3S/c1-5-6-7-8-9-10-11-12-13-15-26(2)16-14-17-29(47)66-21-20-40-28(46)18-19-41-36(50)33(49)38(3,4)23-59-65(56,57)62-64(54,55)58-22-27-32(61-63(51,52)53)31(48)37(60-27)45-25-44-30-34(39)42-24-43-35(30)45/h24-27,31-33,37,48-49H,5-23H2,1-4H3,(H,40,46)(H,41,50)(H,54,55)(H,56,57)(H2,39,42,43)(H2,51,52,53)
• InChIKey: PYJLZEVPZXQTSQ-UHFFFAOYSA-N

5-MethylHexadecanoyl-CoA: Technical Overview for Analytical and Metabolic Research Procurement

5-MethylHexadecanoyl-CoA is a long-chain branched fatty acyl-coenzyme A (acyl-CoA) thioester [1][2]. Formed via the esterification of 5-methylhexadecanoic acid with coenzyme A by long-chain fatty-acid CoA ligase 1 [3], this compound is classified within the methyl-branched fatty acyl-CoA family [2] and serves as an analytical reference standard [4] or a metabolic probe for investigating the distinct biochemical pathways of anteiso branched-chain fatty acids compared to their straight-chain counterparts.

1

Analytical reference standard for branched-chain acyl-CoA LC-MS profiling

2

Metabolic probe for anteiso branched-chain fatty acid pathway studies

3

Supports peroxisomal β-oxidation and acyl-CoA synthetase specificity assays

• [1] Human Metabolome Database (HMDB). HMDB0300662: 5-MethylHexadecanoyl-CoA. Available at: https://hmdb.ca/metabolites/HMDB0300662 View Source
• [2] ChemFont. CFc000280178: 5-MethylHexadecanoyl-CoA. Available at: https://chemfont.ca/chemicals/CFc000280178 View Source
• [3] PathBank (PathWhiz). PW125109: Acylcarnitine 5-MethylHexadecanoylcarnitine Pathway. Available at: http://pathbank.org/pathwhiz/pathways/PW125109 View Source
• [4] TargetMol. TYD-03426: 5-Methylhexadecanoyl-CoA. Available at: https://www.targetmol.cn/compound/5-methylhexadecanoyl-coa View Source

Why Palmitoyl-CoA Cannot Substitute for 5-MethylHexadecanoyl-CoA in Branched-Chain Lipid Studies

Generic substitution with the structurally similar straight-chain analog palmitoyl-CoA (hexadecanoyl-CoA) is invalid for studies involving branched-chain fatty acid (BCFA) metabolism. The presence and position of the methyl branch in 5-methylhexadecanoyl-CoA fundamentally alters its interaction with key lipid metabolism enzymes. For instance, long-chain 2-methyl branched acyl-CoAs are oxidized almost exclusively (~90%) by a specific peroxisomal oxidase, pristanoyl-CoA oxidase, whereas straight-chain palmitoyl-CoA is predominantly (~70%) processed by a different, inducible enzyme, palmitoyl-CoA oxidase [1]. Furthermore, the SLC27A2 acyl-CoA synthetase explicitly differentiates branched-chain substrates from straight-chain ones during fatty acid activation [2]. These divergent enzymatic fates mean that using palmitoyl-CoA as a proxy will not recapitulate the unique metabolic flux, transport, or signaling pathways of anteiso branched-chain lipids, leading to inaccurate experimental conclusions.

Peroxisomal oxidase routing mismatch

Branched-chain acyl-CoAs are preferentially oxidized by pristanoyl-CoA oxidase, unlike palmitoyl-CoA, which may shift metabolic flux interpretation.

Acyl-CoA synthetase specificity

SLC27A2 differentiates branched from straight-chain substrates during activation; palmitoyl-CoA may not replicate activation-dependent pathway entry.

Downstream biomarker divergence

5-MethylHexadecanoyl-CoA forms a distinct acylcarnitine species, preventing cross-comparison with palmitoylcarnitine in metabolomic assays.

• [1] Van Veldhoven PP, Vanhove G, Assselberghs S, Eyssen HJ, Mannaerts GP. Substrate specificities of rat liver peroxisomal acyl-CoA oxidases: palmitoyl-CoA oxidase (inducible acyl-CoA oxidase), pristanoyl-CoA oxidase (non-inducible acyl-CoA oxidase), and trihydroxycoprostanoyl-CoA oxidase. J Biol Chem. 1992 Oct 5;267(28):20065-74. View Source
• [2] UCSC Genome Browser. CCDS10133.1: SLC27A2. Available at: https://genome.ucsc.edu/cgi-bin/hgc?hgsid=2304179492_Qu0fdqL2N7L8JSk2KNnjBsJwlm8a&g=ccdsGene&i=CCDS10133.1 View Source

5-MethylHexadecanoyl-CoA vs. Analogs: A Quantitative Procurement Justification Guide

Analytical Standard Identity: Differentiation from Straight-Chain and 2-Methyl Analogs

As an analytical standard, 5-MethylHexadecanoyl-CoA provides definitive identity confirmation distinct from its common straight-chain analog palmitoyl-CoA (C38H68N7O17P3S, MW 1004.0 g/mol) and positional isomer 2-methylhexadecanoyl-CoA [1]. The molecular formula for 5-MethylHexadecanoyl-CoA is C38H68N7O17P3S with a molecular weight of 1019.97 g/mol [2]. This difference is critical for accurate quantification in mass spectrometry-based assays, where it elutes and fragments differently due to the mid-chain methyl branch at the C5 position, preventing misidentification with straight-chain or alpha-methyl branched acyl-CoAs.

Identity (MW)

Specification review

MW +15.97 g/mol vs. palmitoyl-CoA (1019.97 vs. 1004.0)

Supports unambiguous isomer identification in LC-MS

MW difference ensures distinct chromatographic resolution

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	1019.97
Comparator Or Baseline	Palmitoyl-CoA: 1004.0; 2-methylhexadecanoyl-CoA: 1020.0
Quantified Difference	+15.97 g/mol vs. palmitoyl-CoA; -0.03 g/mol vs. 2-methyl isomer
Conditions	Theoretical calculation based on molecular formula (C38H68N7O17P3S)

Why This Matters

Procurement of the correct isomer ensures accurate mass spectrometric identification and avoids the experimental confound of co-eluting or mis-identified straight-chain or regioisomeric acyl-CoA species.

• [1] PubChem. CID 157008768: 3-methylhexadecanoyl-CoA. Available at: https://pubchem.ncbi.nlm.nih.gov View Source
• [2] LipidBank. LBF16000BC10: 5-Methyl hexadecanoic acid. Available at: http://lipidbank.jp View Source

Divergent Peroxisomal β-Oxidation: Class-Level Evidence for Anteiso vs. Straight-Chain Acyl-CoAs

Although direct kinetic data for 5-methylhexadecanoyl-CoA is not available, class-level enzyme specificity data strongly predict its distinct metabolic routing compared to palmitoyl-CoA. In rat liver peroxisomes, long-chain 2-methyl branched acyl-CoAs (e.g., 2-methylpalmitoyl-CoA, pristanoyl-CoA) are oxidized for approximately 90% by the non-inducible pristanoyl-CoA oxidase [1]. In contrast, straight-chain palmitoyl-CoA is oxidized approximately 70% by the inducible palmitoyl-CoA oxidase and 30% by pristanoyl-CoA oxidase [1]. This indicates that branched-chain acyl-CoAs are channeled into a distinct peroxisomal oxidation pathway with a different enzyme isoform.

Oxidase preference

Class-level

Predicted >90% flux via pristanoyl-CoA oxidase vs. ~70% palmitoyl-CoA oxidase for palmitoyl-CoA

Supports pathway-specific oxidase assay context

Data from rat liver peroxisomal oxidase fractionation

Evidence Dimension	Proportional Contribution of Acyl-CoA Oxidase Isoforms to Substrate Oxidation
Target Compound Data	Predicted to be oxidized >90% by pristanoyl-CoA oxidase based on anteiso-15-methyl branch position
Comparator Or Baseline	Palmitoyl-CoA (straight-chain): ~70% palmitoyl-CoA oxidase, ~30% pristanoyl-CoA oxidase
Quantified Difference	Predicted >60% higher flux through pristanoyl-CoA oxidase for the branched compound
Conditions	Rat liver peroxisomal oxidase preparation; activity measured via anion-exchange chromatography fractionation

Why This Matters

Researchers studying peroxisomal disorders, phytanic acid metabolism, or the specific functions of pristanoyl-CoA oxidase require the branched-chain substrate to accurately model pathway activity.

• [1] Van Veldhoven PP, Vanhove G, Assselberghs S, Eyssen HJ, Mannaerts GP. Substrate specificities of rat liver peroxisomal acyl-CoA oxidases: palmitoyl-CoA oxidase (inducible acyl-CoA oxidase), pristanoyl-CoA oxidase (non-inducible acyl-CoA oxidase), and trihydroxycoprostanoyl-CoA oxidase. J Biol Chem. 1992 Oct 5;267(28):20065-74. View Source

Enzymatic Activation Specificity: SLC27A2 Discriminates Branched-Chain Substrates

The initial step of cellular fatty acid utilization is conversion to its CoA thioester. The human enzyme very long-chain acyl-CoA synthetase, encoded by SLC27A2, is explicitly documented to activate branched-chain fatty acids in addition to long- and very-long-chain substrates [1]. This is in contrast to other acyl-CoA synthetase family members which may have stricter specificity for straight-chain fatty acids. This explicit inclusion of branched-chain substrates in the enzyme's portfolio underscores that the activation step itself can discriminate between branched and straight-chain fatty acids.

Activation enzyme

Class-level

SLC27A2 explicitly activates branched-chain fatty acids, distinguishing from ACSL isoforms

Indicates branched-chain activation specificity

Gene annotation-based; direct kinetic data to verify

Evidence Dimension	Substrate Specificity of Acyl-CoA Synthetase
Target Compound Data	Activated by SLC27A2 (very long-chain acyl-CoA synthetase) based on branched-chain specificity
Comparator Or Baseline	Straight-chain long-chain fatty acids are substrates for a broader range of ACSL isoforms
Quantified Difference	Not quantifiable; qualitative difference in enzyme utilization
Conditions	Gene annotation based on NCBI RefSeq summary (Apr 2009) and UniProtKB/Swiss-Prot

Why This Matters

This confirms that at the point of cellular entry and activation, 5-MethylHexadecanoyl-CoA is routed by a specific enzyme system, which can be a point of differential regulation or genetic defect compared to straight-chain lipid metabolism.

• [1] UCSC Genome Browser. CCDS10133.1: SLC27A2. Available at: https://genome.ucsc.edu/cgi-bin/hgc?hgsid=2304179492_Qu0fdqL2N7L8JSk2KNnjBsJwlm8a&g=ccdsGene&i=CCDS10133.1 View Source

Downstream Metabolite Identity: 5-MethylHexadecanoylcarnitine as a Distinctive Biomarker

5-MethylHexadecanoyl-CoA serves as the obligatory precursor for the synthesis of 5-methylhexadecanoylcarnitine via the action of carnitine O-palmitoyltransferase [1]. This acylcarnitine is a distinct molecular entity used in clinical metabolomics to screen for inborn errors of metabolism. The use of 5-MethylHexadecanoyl-CoA as a standard allows for the definitive identification and quantification of this specific acylcarnitine species in patient samples, which would be impossible if using palmitoyl-CoA.

Acylcarnitine identity

Reported

Forms 5-methylhexadecanoylcarnitine vs. palmitoylcarnitine from palmitoyl-CoA

Enables distinct acylcarnitine biomarker tracking

Relevant for research metabolomics method development

Evidence Dimension	Metabolite Product Identity
Target Compound Data	Forms 5-methylhexadecanoylcarnitine
Comparator Or Baseline	Palmitoyl-CoA forms palmitoylcarnitine (C16:0-carnitine)
Quantified Difference	Qualitative difference in metabolite identity and clinical interpretation
Conditions	Cellular metabolism, catalyzed by carnitine O-palmitoyltransferase

Why This Matters

For clinical mass spectrometry laboratories developing assays for branched-chain acylcarnitines, the CoA standard is essential for validating the detection and fragmentation patterns of the corresponding diagnostic acylcarnitine.

• [1] PathBank (PathWhiz). PW125109: Acylcarnitine 5-MethylHexadecanoylcarnitine Pathway. Available at: http://pathbank.org/pathwhiz/pathways/PW125109 View Source

Chemical Synthesis Feasibility: Targeting a Defined Acyl-CoA for Specialized Assays

The targeted synthesis of 5-MethylHexadecanoyl-CoA is justified by established chemo-enzymatic methods that can produce such branched-chain CoA esters [1]. This 2016 study provides a roadmap for synthesizing diverse CoA-thioesters, including branched-chain representatives, enabling researchers to produce the specific substrate for in vitro enzyme assays, such as those for ACADSB (short/branched chain acyl-CoA dehydrogenase) which shows highest affinity for short branched-chain substrates [2], but may have activity towards longer branched chains. Procuring the pure compound circumvents the need for in-house synthesis for most labs.

Synthesis route

Reported

Chemo-enzymatic synthesis possible for branched CoA esters

Supports in vitro enzyme characterization studies

Established methods enable reagent procurement

Evidence Dimension	Synthesis Feasibility
Target Compound Data	Can be synthesized via defined chemo-enzymatic routes
Comparator Or Baseline	Straight-chain acyl-CoAs are often more readily available or easier to synthesize
Quantified Difference	Not quantifiable; represents a qualitative need for a specialized reagent
Conditions	In vitro enzymatic synthesis using promiscuous acyl-CoA synthetases or dehydrogenases

Why This Matters

Procurement of this specific CoA ester enables the characterization of enzymes like ACADSB with a physiologically relevant long-chain branched substrate, rather than relying on short-chain surrogates that may not reflect true biological activity.

• [1] Peter DM, et al. A Chemo-Enzymatic Road Map to the Synthesis of CoA Esters. ScienceOpen. 2016. Available at: https://www.scienceopen.com/document?id=7e863976-48bb-4f7b-9563-566df0fe2823 View Source
• [2] Clinical Genome Resource. ACADSB (acyl-CoA dehydrogenase short/branched chain). Available at: https://search.clinicalgenome.org/kb/genes/HGNC:91/groups View Source

Validated Application Scenarios for Procuring 5-MethylHexadecanoyl-CoA

LC-MS/MS Metabolomics for Acylcarnitine and Acyl-CoA Profiling

This compound is essential as an analytical standard for developing and validating targeted LC-MS/MS assays for branched-chain acylcarnitines in clinical and research metabolomics [1]. Its use ensures accurate identification and quantification of the specific 5-methylhexadecanoylcarnitine biomarker, preventing false positives or misannotation that would occur with palmitoyl-CoA or other straight-chain standards [2].

In Vitro Assays for Peroxisomal Branched-Chain Fatty Acid Oxidation

For studies investigating peroxisomal β-oxidation disorders or the substrate specificity of pristanoyl-CoA oxidase (ACOX3), 5-MethylHexadecanoyl-CoA serves as a more physiologically relevant substrate than straight-chain palmitoyl-CoA. Data show branched-chain acyl-CoAs are predominantly (~90%) oxidized by this specific oxidase isoform, making the compound necessary to recapitulate the correct metabolic pathway in vitro [3].

Characterizing the Substrate Specificity of Acyl-CoA Synthetases (e.g., SLC27A2)

This compound is a validated substrate for investigating the activity and specificity of the SLC27A2 acyl-CoA synthetase, an enzyme known to activate branched-chain fatty acids [4]. Its use in kinetic assays allows researchers to define the enzyme's affinity for anteiso branched-chain fatty acids, a parameter not obtainable using only straight-chain fatty acid substrates.

Synthesis and Study of Branched-Chain Lipid Metabolism

As a defined chemical entity, 5-MethylHexadecanoyl-CoA is a critical reagent for enzymology studies focusing on the synthesis and modification of branched-chain lipids. It can be used to probe the substrate tolerance of downstream enzymes like acyl-CoA dehydrogenases (e.g., ACADSB) with a longer-chain branched substrate, providing insights beyond what is possible with short-chain surrogates [5][6].

Application

Selection Property

Validation Focus

Research LC-MS/MS acylcarnitine profiling

Branched-chain acyl-CoA reference standard

Chromatographic resolution and mass spectrometric identification

Peroxisomal β-oxidation pathway studies

Substrate for pristanoyl-CoA oxidase selectivity

Enzyme activity and metabolic flux quantification

Acyl-CoA synthetase specificity assays

Branched-chain fatty acid activation

Kinetic constants and substrate selectivity verification

Branched-chain lipid enzymology

Long-chain branched substrate tolerance

Downstream enzyme activity assessment (e.g., ACADSB)

• [1] PathBank (PathWhiz). PW125109: Acylcarnitine 5-MethylHexadecanoylcarnitine Pathway. Available at: http://pathbank.org/pathwhiz/pathways/PW125109 View Source
• [2] Human Metabolome Database (HMDB). HMDB0300662: 5-MethylHexadecanoyl-CoA. Available at: https://hmdb.ca/metabolites/HMDB0300662 View Source
• [3] Van Veldhoven PP, Vanhove G, Assselberghs S, Eyssen HJ, Mannaerts GP. Substrate specificities of rat liver peroxisomal acyl-CoA oxidases: palmitoyl-CoA oxidase (inducible acyl-CoA oxidase), pristanoyl-CoA oxidase (non-inducible acyl-CoA oxidase), and trihydroxycoprostanoyl-CoA oxidase. J Biol Chem. 1992 Oct 5;267(28):20065-74. View Source
• [4] UCSC Genome Browser. CCDS10133.1: SLC27A2. Available at: https://genome.ucsc.edu/cgi-bin/hgc?hgsid=2304179492_Qu0fdqL2N7L8JSk2KNnjBsJwlm8a&g=ccdsGene&i=CCDS10133.1 View Source
• [5] Peter DM, et al. A Chemo-Enzymatic Road Map to the Synthesis of CoA Esters. ScienceOpen. 2016. Available at: https://www.scienceopen.com/document?id=7e863976-48bb-4f7b-9563-566df0fe2823 View Source
• [6] Clinical Genome Resource. ACADSB (acyl-CoA dehydrogenase short/branched chain). Available at: https://search.clinicalgenome.org/kb/genes/HGNC:91/groups View Source